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Compound of Interest

Compound Name: EINECS 264-176-2

Cat. No.: B052984

For Immediate Reference: This document outlines the essential safety and logistical
procedures for the proper disposal of Sodium Dodecylbenzenesulfonate (CAS Number: 25155-
30-0). Adherence to these guidelines is critical for ensuring personnel safety and environmental

compliance.

Sodium dodecylbenzenesulfonate is a synthetic chemical compound commonly used as a
surfactant in detergents and cleaning products.[1][2] While effective in its intended applications,
improper disposal can pose risks to the environment and human health. This guide provides
detailed protocols for researchers, scientists, and drug development professionals to manage
and dispose of this substance safely.

Key Safety and Handling Data

A thorough understanding of the substance's properties is the first step in safe handling and
disposal. The following table summarizes key quantitative data for Sodium
dodecylbenzenesulfonate.
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Property Value Source
CAS Number 25155-30-0 [2][3]
EINECS Number 264-176-2
Molecular Formula C18H29Na03S

White to light yellow powder or
Appearance , [3]

solid
Oral LD50 (Rat) > 2000 mg/kg bw

9 (Environmentally hazardous
Hazard Class (DOT) ] [4]
substance, solid, n.o.s.)

UN Number 3077 [4]

Personal Protective Equipment (PPE) and
Accidental Release Measures

Prior to handling or disposal, all personnel must be equipped with the appropriate personal
protective equipment. In the event of an accidental release, immediate and correct action is
crucial to mitigate risks.

Required Personal Protective Equipment:

o Eye and Face Protection: Wear safety goggles with side protection or a face shield.[5]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are
mandatory to prevent skin contact.[5]

o Respiratory Protection: In case of dust formation, use a particulate filter respirator.[3]

Accidental Release Protocol:

o Evacuate the Area: Restrict access to the spill area to essential, properly protected
personnel.

¢ Ventilate the Space: Ensure adequate ventilation to disperse any airborne dust.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC325910250&productDescription=DODECYLBENZENESULFONIC+A+25KG&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/D1064_AGHS.pdf
https://www.spectrumchemical.com/media/sds/D1064_AGHS.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/289957?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/289957?userType=undefined
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-B/part-173/subpart-D/section-173.405
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-B/part-173/subpart-D/section-173.405
https://www.spectrumchemical.com/media/sds/D1064_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Contain the Spill: Sweep the spilled substance into covered containers. Moisten the material
slightly to prevent dusting if appropriate.

o Clean the Area: After the material has been collected, thoroughly clean the contaminated
surface.

» Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as
hazardous waste.

Step-by-Step Disposal Protocol

The proper disposal of Sodium dodecylbenzenesulfonate is contingent on its classification as
hazardous or non-hazardous waste, which is determined by its characteristics upon disposal. It
is imperative to consult local, state, and federal regulations to ensure full compliance.[3]

o Waste Characterization:

o Determine if the waste exhibits hazardous characteristics as defined by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).
This includes properties such as corrosivity (pH < 2 or = 12.5), ignitability, reactivity, and
toxicity.

o Although Sodium dodecylbenzenesulfonate is not specifically listed as an F-series or K-
series hazardous waste, a solution's pH may render it a corrosive hazardous waste (EPA
Waste Code D002).[6]

e Segregation and Storage:

o Store waste Sodium dodecylbenzenesulfonate in its original or a compatible, tightly sealed
container.

o Label the container clearly as "Hazardous Waste" (if applicable) and include the chemical
name.

o Store in a cool, dry, well-ventilated area away from incompatible materials.

e Engage a Licensed Waste Disposal Contractor:
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o Contact a certified hazardous waste disposal company to arrange for pickup and disposal.

o Provide the contractor with the Safety Data Sheet (SDS) and any available waste
characterization data.

o Transportation:

o If transporting the waste off-site, ensure it is properly packaged, labeled, and accompanied
by the necessary shipping papers, in accordance with Department of Transportation
(DOT) regulations. The proper shipping name is "Environmentally hazardous substance,
solid, n.o.s. (sodium dodecyl benzenesulfonate)".[4]

» Final Disposal Method:

o The licensed contractor will determine the most appropriate disposal method, which may
include:

» [ncineration: A common method for organic chemical waste.

» Landfill: Only permitted for non-hazardous waste or treated hazardous waste that meets
specific criteria, at a licensed facility.

Never discharge Sodium dodecylbenzenesulfonate or its waste into drains, sewers, or
waterways.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Sodium dodecylbenzenesulfonate.
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Preparation & Characterization
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Caption: Disposal workflow for Sodium dodecylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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